Cas no 13004-59-6 (1H-Pyrazole-3,4-dicarboxamide,N3,N4-dimethyl-1-(2-propen-1-yl)-)

• Product Name: 1H-Pyrazole-3,4-dicarboxamide,N3,N4-dimethyl-1-(2-propen-1-yl)-
• CAS No: 13004-59-6
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 171798
• PubChem ID: 202601
• Update Time: 2025-04-19

1H-Pyrazole-3,4-dicarboxamide,N3,N4-dimethyl-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3,4-dicarboxamide,N3,N4-dimethyl-1-(2-propen-1-yl)-
• 3-N,4-N-dimethyl-1-prop-2-enylpyrazole-3,4-dicarboxamide
• BRN 0791129
• 1-Allyl-N,N'-dimethylpyrazole-3,4-dicarboxamide
• 5-25-05-00335 (Beilstein Handbook Reference)
• DTXSID10156320
• 13004-59-6
• Pyrazole-3,4-dicarboxamide, 1-allyl-N,N'-dimethyl-
• IEM 439

• Inchi： 1S/C10H14N4O2/c1-4-5-14-6-7(9(15)11-2)8(13-14)10(16)12-3/h4,6H,1,5H2,2-3H3,(H,11,15)(H,12,16)
• InChI Key： KIIMBJWHQVXIBB-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(CC=C)N=C1C(NC)=O)NC

Computed Properties

• Exact Mass: 222.11182
• Monoisotopic Mass: 222.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 502.5°Cat760mmHg
• Flash Point: 257.7°C
• Refractive Index: 1.577
• PSA: 76.02